Cas no 1955506-32-7 (3-(Phenylsulfanyl)-8-azabicyclo[3.2.1]octane hydrochloride)

• Product Name: 3-(Phenylsulfanyl)-8-azabicyclo[3.2.1]octane hydrochloride
• CAS No: 1955506-32-7
• MF: C₁₃H₁₈ClNS
• MW: 255.80672121048
• MDL: MFCD26792955
• CID: 5045315
• PubChem ID: 72716309
• Update Time: 2025-05-19

3-(Phenylsulfanyl)-8-azabicyclo[3.2.1]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(phenylsulfanyl)-8-azabicyclo[3.2.1]octane hydrochloride
• 3-phenylsulfanyl-8-azabicyclo[3.2.1]octane;hydrochloride
• 3-(Phenylsulfanyl)-8-azabicyclo[3.2.1]octane hydrochloride

• MDL： MFCD26792955
• Inchi： 1S/C13H17NS.ClH/c1-2-4-12(5-3-1)15-13-8-10-6-7-11(9-13)14-10;/h1-5,10-11,13-14H,6-9H2;1H
• InChI Key： SYBUEXDJPQBCHM-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1)C1CC2CCC(C1)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 201
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on 3-(Phenylsulfanyl)-8-azabicyclo[3.2.1]octane hydrochloride

Comprehensive Overview of 3-(Phenylsulfanyl)-8-azabicyclo[3.2.1]octane hydrochloride (CAS No. 1955506-32-7)

The compound 3-(Phenylsulfanyl)-8-azabicyclo[3.2.1]octane hydrochloride (CAS No. 1955506-32-7) is a structurally unique bicyclic amine derivative with significant potential in pharmaceutical and biochemical research. Its molecular framework combines an 8-azabicyclo[3.2.1]octane core with a phenylsulfanyl moiety, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting neurological and metabolic pathways, aligning with current trends in precision medicine and small-molecule therapeutics.

In recent years, the demand for novel bicyclic amine derivatives has surged due to their versatility in modulating biological targets. The phenylsulfanyl group in this compound enhances its lipophilicity, potentially improving blood-brain barrier permeability—a critical factor for central nervous system (CNS) drug development. This property has sparked interest in its use for studying neurodegenerative conditions, a hot topic in 2024 as global populations age. Computational studies suggest its scaffold may interact with G-protein-coupled receptors (GPCRs), a key focus area for AI-driven drug design platforms.

The hydrochloride salt form (1955506-32-7) offers improved solubility for in vitro assays and formulation development, addressing a common challenge in preclinical research. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for structure-activity relationship (SAR) studies. These quality attributes make it valuable for researchers investigating molecular docking or fragment-based drug discovery—two methodologies dominating recent literature searches.

From a synthetic chemistry perspective, the 8-azabicyclo[3.2.1]octane skeleton presents interesting challenges for asymmetric synthesis and catalysis optimization. Current publications highlight its potential as a chiral building block for complex molecules, particularly in peptidomimetic design. The compound's stability under physiological pH conditions (as confirmed by accelerated stability testing) further supports its utility in prodrug development strategies.

Environmental and safety profiles of 3-(Phenylsulfanyl)-8-azabicyclo[3.2.1]octane hydrochloride have been evaluated through in silico toxicity prediction tools, showing favorable results compared to traditional amine-containing compounds. This aligns with the pharmaceutical industry's shift toward green chemistry principles and benign-by-design approaches. Such characteristics position it favorably for translational research pipelines seeking compounds with reduced ecological impact.

Emerging applications include its exploration as a chemical probe for studying enzyme inhibition mechanisms, particularly in kinase signaling pathways relevant to immune regulation. The compound's structure-property relationships are being mapped using quantitative structure-activity relationship (QSAR) models—a technique frequently searched by computational chemists. These studies may unlock new therapeutic avenues in precision oncology and autoimmune disease research.

Supply chain considerations for CAS 1955506-32-7 reflect growing industry demands, with cGMP-compliant synthesis routes now available for clinical trial material production. Stability data indicates compatibility with lyophilization processes, important for developing injectable formulations. These practical attributes complement its scientific merits, making it a compound of choice for academic and industrial researchers pursuing first-in-class therapeutics.